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Introduction

(-)-Ambroxide, a tricyclic terpenoid ether, is a cornerstone of the modern fragrance industry,

prized for its unique and potent ambergris-like scent and its exceptional fixative properties.[1][2]

[3] Originally a constituent of the rare and historically significant ambergris, a metabolic product

of the sperm whale (Physeter macrocephalus), the scarcity and ethical concerns surrounding

its natural source spurred extensive research into its chemical synthesis.[1][2][3][4] This

technical guide provides an in-depth exploration of the discovery, history, and chemical

synthesis of (-)-Ambroxide, with a focus on the industrially dominant semi-synthetic route from

sclareol. It is intended for researchers, scientists, and professionals in the fields of chemistry

and drug development.

Historical Perspective: From Ambergris to Synthesis
Ambergris has been valued for centuries in perfumery for its ability to enhance and prolong the

life of fragrances.[3] The quest to understand the source of its unique aroma began in the early

20th century. The key precursor in ambergris is the triterpenoid ambrein, which, upon exposure

to sunlight and air, undergoes autoxidation to form a variety of fragrant compounds, with (-)-
Ambroxide being one of the most significant contributors to its characteristic scent.[4][5][6]

In the 1940s, a comprehensive research program initiated by Firmenich, a leading company in

the fragrance and flavor industry, led to the identification of (-)-Ambroxide as a pivotal

component of the natural ambergris odor.[1] This discovery was a turning point, shifting the

focus from sourcing natural ambergris to developing a reliable and sustainable synthetic
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alternative. In 1950, Stoll and his colleagues at Firmenich accomplished the first chemical

synthesis of Ambrox, using sclareol as the starting material.[1][7] This laid the groundwork for

the large-scale industrial production of (-)-Ambroxide.

Physicochemical Properties of (-)-Ambroxide
A summary of the key quantitative data for (-)-Ambroxide is presented below.

Property Value Reference(s)

Chemical Formula C₁₆H₂₈O [5]

Molar Mass 236.399 g·mol⁻¹ [5]

Melting Point 75 °C (348 K) [5]

Boiling Point 120 °C (393 K) at 1.40 mmHg [5]

Density 0.939 g/cm³ [5]

Flash Point 161 °C (434 K) [5]

Solubility in water Insoluble [5]

Solubility in ethanol Soluble [5]

Refractive Index (nD) 1.48 [5]

FEMA Number 3471 [3][8]

CAS Number 6790-58-5 [8]

The Semi-Synthesis of (-)-Ambroxide from Sclareol
The most commercially viable and widely adopted method for producing (-)-Ambroxide is a

semi-synthetic route starting from (-)-sclareol.[1][9] Sclareol, a diterpene alcohol, is extracted

from the clary sage plant (Salvia sclarea), making it a readily available and natural precursor.[1]

The synthesis is a three-stage process involving oxidation, reduction, and cyclization.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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